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Chemical Profile and Primary Applications

4-Nitrophthalamide (CAS 13138-53-9) is a key synthetic intermediate with the molecular formula

C8H7N3O4 and a molecular weight of 209.16 g/mol [1] [2]. Its primary application in organic synthesis is as

a precursor for phthalocyanines [1] and other nitrogen-containing heterocycles. Phthalocyanines are

macrocyclic compounds with extensive applications in materials science, including as dyes, pigments, and in

electronic devices. The nitro group and amide functionalities on the benzene ring make this compound a

versatile building block for further functionalization and ring-forming reactions.

The compound's significance stems from its role in constructing highly functionalized heterocyclic

compounds, which are essential scaffolds in medicinal chemistry and drug development [3] [4]. Nitrogen-

containing heterocycles are found in a vast number of biologically active molecules, and 4-nitrophthalamide

provides a strategic entry point into this important chemical space.

Physicochemical Properties and Handling

The following table summarizes the key physicochemical data for 4-Nitrophthalamide.
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Table 1: Physicochemical Properties of 4-Nitrophthalamide

Property Value / Description Reference

CAS Number 13138-53-9 [1]

Molecular Formula C8H7N3O4 [5] [1]

Molecular Weight 209.16 g/mol [5] [1]

Melting Point 465-469 K (192-196 °C) [5]

X-ray Crystal Structure Monoclinic, space group P21/c [5]

Unit Cell Parameters a = 7.7425 Å, b = 9.6634 Å, c = 12.1276 Å, β = 106.008° [5]

In the solid state, 4-Nitrophthalamide exhibits a three-dimensional architecture stabilized by a network of N–

H⋯O hydrogen bonds [5]. The substituents are non-coplanar with the benzene ring; the nitro group is

twisted by 11.36°, while the two amide groups are twisted by 60.89° and 34.39°, respectively [5]. This

conformation influences its reactivity and crystal packing.

Synthetic Protocol: Synthesis of 4-Nitrophthalamide

This protocol describes the synthesis of 4-Nitrophthalamide from 4-nitrophthalimide, adapted from a

published procedure [5].

Reaction Scheme and Workflow

The synthesis is a single-step ammonolysis reaction. The following diagram illustrates the experimental

workflow.
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Materials and Equipment

4-Nitrophthalimide
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Ammonium Hydroxide, Concentrated (NH4OH)

Deionized Water
Ice
Round-bottom flask (e.g., 500 mL)
Magnetic stirrer and stir bar
Buchner funnel and filter flask
Vacuum pump
Filter paper
Drying oven or desiccator

Step-by-Step Procedure

Reaction Setup: In a suitable round-bottom flask, combine 4-nitrophthalimide and a sufficient
volume of concentrated ammonium hydroxide (NH₄OH) to form a slurry [5].

Stirring: Stir the reaction mixture vigorously at room temperature for 24 hours [5].
Monitoring: The completion of the reaction can be monitored by thin-layer chromatography (TLC).

The reaction is considered complete when a precipitate (the product) has formed.
Isolation: After 24 hours, filter the resulting off-white precipitate under vacuum using a Buchner

funnel [5].
Washing: Wash the solid cake thoroughly with several portions of cold water to remove any residual

ammonium hydroxide or soluble impurities [5].
Drying: Allow the product to dry under vacuum or in a drying oven. The reported yield is

approximately 64% (0.68 g from a scale using 4-nitrophthalimide) [5].
Crystallization (Optional): For single-crystal X-ray diffraction studies, crystals suitable for analysis

can be grown by slow evaporation of an aqueous solution of the compound [5].

Application in Heterocyclic Synthesis: Dehydration to
4-Nitrophthalonitrile

A critical application of 4-nitrophthalamide is its use as a direct precursor to 4-nitrophthalonitrile, a vital

intermediate for phthalocyanine synthesis.

Reaction Pathway
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The transformation involves a dehydration reaction, converting the primary amides into nitrile groups. The

following diagram outlines this synthetic pathway and its connection to phthalocyanine synthesis.

4-Nitrophthalamide
(C₈H₇N₃O₄) Dehydration Reaction

Dehydrating
Conditions 4-Nitrophthalonitrile Phthalocyanine

Macrocycle
Cyclotetramerization

Click to download full resolution via product page

Protocol Notes

Dehydration Conditions: While the specific protocol for this dehydration is not detailed in the search

results, common laboratory methods for converting primary amides to nitriles include reaction with
thionyl chloride (SOCl2) or phosphorous pentoxide (P2O5) under heated conditions.

Downstream Utility: The resulting 4-nitrophthalonitrile can then undergo cyclotetramerization with
metal salts or other dinitriles to form functionalized phthalocyanines [5] [1]. The nitro group in the

starting material is retained in the intermediate and allows for further substitution on the
phthalocyanine ring, enabling fine-tuning of its electronic properties.

Analytical Characterization Data

Successful synthesis and purity of 4-Nitrophthalamide can be confirmed by the following analytical

techniques.

Table 2: Analytical Characterization Data for 4-Nitrophthalamide

Analytical Method Key Characteristic Data Reference

Melting Point 465-469 K (192-196 °C) [5]

Single Crystal X-ray
Diffraction

Confirms molecular structure, torsion angles, and hydrogen
bonding network.

[5]

| FTIR Spectroscopy | Expected strong absorptions for:

N-H stretch (amide) ~3300 cm⁻¹
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C=O stretch (amide) ~1680-1650 cm⁻¹

NO₂ asymmetric & symmetric stretches ~1550 & ~1350 cm⁻¹ | - | | NMR Spectroscopy (¹H & ¹³C) |
¹H NMR in d-DMSO: Amide N-H protons appear downfield (~7.0-7.5 ppm). Aromatic protons form a

characteristic pattern. | - |

Safety and Storage

General Handling: Standard laboratory safety practices should be followed. Use personal protective

equipment (PPE) including safety glasses, gloves, and a lab coat.
Ammonia Exposure: The synthesis involves concentrated ammonium hydroxide, which is corrosive

and releases pungent fumes. Work should be conducted in a well-ventilated fume hood.
Storage: The compound should be stored in a cool, dry place, in a tightly sealed container away from

strong oxidizing agents.

Conclusion

4-Nitrophthalamide serves as a structurally characterized and reliably synthesized intermediate for accessing

complex heterocyclic systems, most notably phthalocyanines. The protocols outlined herein provide a

foundation for its preparation and utilization in research settings. Its well-defined hydrogen-bonded crystal

structure and the reactivity of its functional groups make it a valuable building block in materials science and

medicinal chemistry.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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